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Compound of Interest

Compound Name:
1-O-Acetyl-6-O-

isobutyrylbritannilactone

Cat. No.: B15613839 Get Quote

An In-depth Technical Guide to 1-O-Acetyl-6-O-
isobutyrylbritannilactone
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential biological activities of 1-O-Acetyl-6-O-isobutyrylbritannilactone, a

sesquiterpene lactone of interest to researchers in natural product chemistry, pharmacology,

and drug development. Due to the limited availability of direct experimental data for this specific

compound, this guide synthesizes information from closely related analogues and general

methodologies for this class of molecules.

Chemical Structure and Properties
1-O-Acetyl-6-O-isobutyrylbritannilactone is a derivative of britannilactone, a sesquiterpene

lactone isolated from plants of the Inula genus, notably Inula macrophylla.[1] Its chemical

structure, inferred from its nomenclature and the structures of related compounds, consists of a

britannilactone core with an acetyl group at the C-1 position and an isobutyryl group at the C-6

position.

Table 1: Chemical and Physical Properties of 1-O-Acetyl-6-O-isobutyrylbritannilactone
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Property Value Source

Molecular Formula C₂₁H₃₀O₆ [2][3]

Molecular Weight 378.46 g/mol [3]

CAS Number 1613152-34-3 [3]

Appearance Solid (inferred) N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

Experimental Protocols
Isolation from Natural Sources
A general protocol for the isolation of sesquiterpene lactones from Inula species can be

adapted for 1-O-Acetyl-6-O-isobutyrylbritannilactone.[3][4]

Protocol: Isolation of Sesquiterpene Lactones from Inula macrophylla

Extraction:

Air-dried and powdered aerial parts of Inula macrophylla are exhaustively extracted with

95% ethanol at room temperature.

The resulting extract is concentrated under reduced pressure to yield a crude extract.

Fractionation:

The crude extract is suspended in water and partitioned successively with solvents of

increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

The ethyl acetate fraction, typically rich in sesquiterpene lactones, is collected and

concentrated.

Chromatographic Separation:
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The ethyl acetate fraction is subjected to column chromatography on silica gel, eluting with

a gradient of n-hexane and ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing compounds with similar TLC profiles are combined and further

purified by repeated column chromatography on silica gel and Sephadex LH-20.

Final Purification:

Final purification is achieved by preparative high-performance liquid chromatography

(HPLC) to yield the pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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